Cas no 1806058-18-3 (2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1806058-18-3
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4853232
• Update Time: 2025-07-19

2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-4-1-3(6(10)11)7(12)13-5(4)2-9/h1,6H,2H2,(H2,12,13)
• InChI Key： NDZIRCHKPBFCED-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(N)=NC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine

Introduction to 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806058-18-3)

2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806058-18-3) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a bromo substituent, a chloromethyl group, and a difluoromethyl moiety. These functionalities endow the compound with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The pyridine ring, a fundamental component of 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine, is known for its aromaticity and ability to form stable complexes with metal ions. This property is particularly useful in the design of metalloprotein inhibitors and other bioactive molecules. The presence of the amino group enhances the compound's basicity and solubility, which are crucial for its pharmacological activity and bioavailability.

The bromo substituent in 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine introduces additional reactivity and selectivity, making it an attractive moiety for functionalization and derivatization. Brominated compounds often exhibit enhanced binding affinity to specific biological targets, which can be leveraged in the development of more potent and selective drugs. The chloromethyl group further contributes to the compound's reactivity by providing a site for nucleophilic substitution reactions, facilitating the synthesis of various derivatives with tailored properties.

The difluoromethyl moiety is another key feature of 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine. Fluorinated compounds are known for their improved metabolic stability and enhanced lipophilicity, which can significantly impact the pharmacokinetic profile of a drug candidate. The difluoromethyl group also introduces steric hindrance, which can influence the conformational flexibility of the molecule and its interactions with biological targets.

In recent years, 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of functional groups in 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine allows for the fine-tuning of antiviral properties through rational design and synthesis.

Beyond antiviral applications, 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine has also shown promise in the development of anticancer drugs. Research has demonstrated that certain derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, one study reported that a derivative of 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine effectively inhibited the activity of protein kinases implicated in various cancer pathways, leading to reduced tumor growth in preclinical models.

The versatility of 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine extends to its use as a building block in combinatorial chemistry. The ability to introduce multiple functional groups into a single molecule makes it an ideal candidate for high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery. By systematically varying the substituents on the pyridine ring, researchers can generate large libraries of structurally diverse molecules with potential therapeutic applications.

In addition to its pharmaceutical applications, 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine has also been explored for its potential use in materials science. The unique electronic properties conferred by the combination of functional groups make it suitable for applications such as organic electronics and photovoltaic materials. For instance, studies have shown that derivatives of this compound can be used as hole transport materials in organic solar cells, enhancing their efficiency and stability.

The synthesis of 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine typically involves multi-step procedures that leverage modern synthetic methodologies. Key steps include the formation of the pyridine ring through cyclization reactions, followed by sequential functionalization to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it easier to produce high-purity samples for further research and development.

In conclusion, 2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806058-18-3) is a versatile organic compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for practical use.